Cas no 868217-71-4 (1-(4-methoxybenzenesulfonyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(4-methoxybenzenesulfonyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 868217-71-4
• MF: C₁₈H₂₀N₂O₃S₂
• MW: 376.493001937866
• CID: 5811347
• PubChem ID: 2148693
• Update Time: 2025-05-28

1-(4-methoxybenzenesulfonyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)sulfonyl-2-[(3-methylphenyl)methylsulfanyl]-4,5-dihydroimidazole
• AKOS024609679
• MLS001232855
• 1-(4-methoxyphenyl)sulfonyl-2-[(3-methylphenyl)methylthio]-4,5-dihydroimidazole
• HMS2971H08
• cid_2148693
• CHEMBL1388702
• 1-((4-methoxyphenyl)sulfonyl)-2-((3-methylbenzyl)thio)-4,5-dihydro-1H-imidazole
• BDBM58889
• F1804-0152
• 1-(4-methoxyphenyl)sulfonyl-2-[(3-methylbenzyl)thio]-2-imidazoline
• 868217-71-4
• 1-(4-methoxybenzenesulfonyl)-2-{[(3-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• SMR000806243
• 1-(4-methoxybenzenesulfonyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

• Inchi： 1S/C18H20N2O3S2/c1-14-4-3-5-15(12-14)13-24-18-19-10-11-20(18)25(21,22)17-8-6-16(23-2)7-9-17/h3-9,12H,10-11,13H2,1-2H3
• InChI Key： FFBHSGJBFAGKDM-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC(C)=C2)N(S(C2=CC=C(OC)C=C2)(=O)=O)CCN=1

Computed Properties

• Exact Mass: 376.09153485g/mol
• Monoisotopic Mass: 376.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 92.6Ų

Additional information on 1-(4-methoxybenzenesulfonyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Recent Advances in the Study of 1-(4-methoxybenzenesulfonyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS: 868217-71-4)

The compound 1-(4-methoxybenzenesulfonyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS: 868217-71-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The structural uniqueness of 1-(4-methoxybenzenesulfonyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, characterized by its sulfonyl and imidazole moieties, contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions underlying its mechanism of action.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in the regulation of cell proliferation and apoptosis. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported that 1-(4-methoxybenzenesulfonyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole exhibited promising anti-inflammatory activity in murine models of rheumatoid arthritis, with minimal off-target effects.

Further investigations into the pharmacokinetic properties of the compound have revealed favorable absorption and distribution profiles, making it a viable candidate for oral administration. However, challenges related to its metabolic stability and potential drug-drug interactions remain to be addressed. Ongoing research is focused on optimizing the compound's structure to enhance its bioavailability and reduce toxicity.

The therapeutic potential of 1-(4-methoxybenzenesulfonyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole extends beyond inflammation, with preliminary data suggesting its utility in oncology. A recent preprint study highlighted its ability to inhibit the proliferation of certain cancer cell lines, particularly those with upregulated STAT3 signaling. These findings underscore the compound's versatility and warrant further exploration in diverse disease contexts.

In conclusion, 1-(4-methoxybenzenesulfonyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole represents a promising scaffold for the development of novel therapeutics. Continued research efforts are essential to fully elucidate its pharmacological potential and translate these findings into clinical applications. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound through the drug development pipeline.